Cas no 532391-62-1 (1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me)

1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me structure
532391-62-1 structure
Product Name:1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me
CAS No:532391-62-1
MF:C18H15NO5
MW:325.315405130386
CID:6716628
Update Time:2024-03-03

1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me Chemical and Physical Properties

Names and Identifiers

    • (+)-Lindechunine B
    • 1,2,9,10,11-Pentahydroxyaporphine; (S)-form, 1,2:9,10-Bis(methylene) ether, N-de-Me
    • Inchi: 1S/C18H15NO5/c20-16-14-9(5-12-18(16)24-7-22-12)3-10-13-8(1-2-19-10)4-11-17(15(13)14)23-6-21-11/h4-5,10,19-20H,1-3,6-7H2
    • InChI Key: BHCFQRZCSLOBQJ-UHFFFAOYSA-N
    • SMILES: OC1C2=C(CC3C4=C(C=C5C(=C42)OCO5)CCN3)C=C2C=1OCO2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • XLogP3: 1.023
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